![molecular formula C22H18O10 B1197462 (+)-epicatechin-3-O-gallate CAS No. 863-03-6](/img/structure/B1197462.png)
(+)-epicatechin-3-O-gallate
Overview
Description
“(+)-Epicatechin-3-O-gallate” is a type of flavonoid, specifically a flavan-3-ol, that is present in green tea . It is also reported in buckwheat and in grape . The tea component epicatechin gallate is being researched because in vitro experiments showed it can reverse methicillin resistance in bacteria such as Staphylococcus aureus .
Synthesis Analysis
A new synthetic strategy for catechin-class polyphenols has been described, which includes the concise synthesis of (−)-epicatechin and its 3-O-gallate . This strategy is based on the assembly of lithiated fluorobenzene and epoxy alcohol followed by a pyran cyclization .Molecular Structure Analysis
The molecular formula of “this compound” is C22H18O10 . Its average mass is 442.372 Da and its monoisotopic mass is 442.089996 Da .Physical And Chemical Properties Analysis
The physical and chemical properties of “this compound” include a molecular formula of C22H18O10, an average mass of 442.372 Da, and a monoisotopic mass of 442.089996 Da .Scientific Research Applications
Cancer, Inflammation, Diabetes, and Neurodegeneration : Polyphenols, including (−)-epicatechin, show promise in treating a range of diseases like cancer, diabetes, and neurodegenerative disorders. They interact with reactive oxygen species and modulate cell signaling, which can be beneficial in these conditions (Shay et al., 2015).
Cancer Chemotherapy : Epicatechin-3-gallate, a major polyphenol in green tea, has chemopreventive and anticancer properties. It can cause oxidative degradation of cellular DNA, suggesting its use in cancer chemotherapy (Farhan et al., 2016).
Synergistic Effects in Cancer Prevention : The combination of (-)-epicatechin with other cancer-preventive agents like sulindac and tamoxifen enhances the anticancer activity of green tea polyphenols, suggesting a synergistic effect (Suganuma et al., 1999).
Synthetic Strategy for Catechin-Class Polyphenols : A new synthetic strategy for catechin-class polyphenols, including (-)-epicatechin and its 3-O-gallate, has been developed. This strategy is significant for pharmaceutical applications (Stadlbauer et al., 2012).
Stability in Photolytic Processes : Epigallocatechin gallate (EGCG) stabilizes epicatechin under blue light illumination in alkaline solutions, indicating that gallate-type catechins can suppress oxidation of non-gallate-type catechins like epicatechin (Huang et al., 2019).
Inhibition of Vascular Endothelial Growth Factor : Epigallocatechin-3 gallate, compared to epicatechin, inhibits vascular endothelial growth factor-induced mitogenesis in human endothelial cells, showing potential in inhibiting tumor angiogenesis (Neuhaus et al., 2004).
Interaction with Bovine Serum Albumin : (-)-Epicatechin-3-gallate has a high binding affinity to bovine serum albumin, a property important in food chemistry and possibly drug delivery systems (Skrt et al., 2012).
Mechanism of Action
Epigallocatechin-3-O-gallate (EGCG), a major catechin component of green tea, is known to possess antiviral activities against a wide range of DNA viruses and RNA viruses . EGCG directly inhibits early infection by interfering with the adsorption on host cells, inhibiting virus replication, and reducing bacterial biofilm formation and toxin release . EGCG indirectly inhibits infection by regulating immune inflammation and antioxidation .
Future Directions
At present, the bioavailability of EGCG can be improved to some extent using nanostructured drug delivery systems and molecular modification technology in combination with other drugs . This study provides a theoretical basis for the development of EGCG as an adjuvant drug for anti-pathogenic microorganisms .
properties
IUPAC Name |
[(2S,3S)-2-(3,4-dihydroxyphenyl)-5,7-dihydroxy-3,4-dihydro-2H-chromen-3-yl] 3,4,5-trihydroxybenzoate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H18O10/c23-11-6-14(25)12-8-19(32-22(30)10-4-16(27)20(29)17(28)5-10)21(31-18(12)7-11)9-1-2-13(24)15(26)3-9/h1-7,19,21,23-29H,8H2/t19-,21-/m0/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LSHVYAFMTMFKBA-FPOVZHCZSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(C(OC2=CC(=CC(=C21)O)O)C3=CC(=C(C=C3)O)O)OC(=O)C4=CC(=C(C(=C4)O)O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1[C@@H]([C@@H](OC2=CC(=CC(=C21)O)O)C3=CC(=C(C=C3)O)O)OC(=O)C4=CC(=C(C(=C4)O)O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H18O10 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
442.4 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
863-03-6 | |
Record name | Epicatechin gallate | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=863-03-6 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Epicatechin gallate | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000863036 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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